(2e)-2-Cyano-3-(naphthalen-1-yl)prop-2-enamide

• IUPAC Name: (E)-2-cyano-3-naphthalen-1-ylprop-2-enamide
• InChI: InChI=1S/C14H10N2O/c15-9-12(14(16)17)8-11-6-3-5-10-4-1-2-7-13(10)11/h1-8H,(H2,16,17)/b12-8+
• InChI Key: AVMHTBJNERNMNF-XYOKQWHBSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C=C(C#N)C(=O)N
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC=C2/C=C(\C#N)/C(=O)N
• Molecular Formula: C14H10N2O
• Molecular Weight: 222.24 g/mol

Description

“(2e)-2-Cyano-3-(naphthalen-1-yl)prop-2-enamide” is a chemical compound with the molecular formula C15H12N2O. It is also known by its synonyms 2-Propenamide, 2-cyano-N-methyl-3-(1-naphthalenyl)-.

Molecular Structure Analysis

The molecular structure of “(2e)-2-Cyano-3-(naphthalen-1-yl)prop-2-enamide” consists of 15 carbon atoms, 12 hydrogen atoms, 2 nitrogen atoms, and 1 oxygen atom. More detailed structural analysis would require specific spectroscopic data or crystallographic data which is not available in the sources I found.

Physical And Chemical Properties Analysis

The predicted boiling point of “(2e)-2-Cyano-3-(naphthalen-1-yl)prop-2-enamide” is 505.0±50.0 °C, and its predicted density is 1.201±0.06 g/cm3. The predicted pKa value is 11.96±0.46.

Scientific Research Applications

Chemical Synthesis and Properties

• A series of N-(cyano(naphthalen-1-yl)methyl)benzamide derivatives were synthesized and examined for their solid-state properties and hydrogen bonding interactions. One of these derivatives showed colorimetric sensing behavior for fluoride anions, attributed to a deprotonation-enhanced intramolecular charge transfer mechanism (Younes et al., 2020).
• Research on photophysical behavior of related compounds like acrylodan has been carried out, indicating their potential use in studying biological systems, particularly for understanding solvent effects on protein folding and unfolding kinetics (Cerezo et al., 2001).
• Studies on the crystallization of nafronyl oxalate, a compound with a similar naphthalene structure, have been conducted to improve the efficiency of pharmaceutical production (Olbrycht et al., 2016).

Potential Medicinal Applications

• Chalcones, including derivatives of naphthalene, have been investigated for their potential therapeutic uses, particularly as anti-tumor, cell proliferation inhibitors, and chemo-preventive agents (Barakat et al., 2015).
• Novel compounds with a similar structure have been synthesized and characterized for potential antimicrobial activities, showing promise in the fight against various bacterial and fungal infections (Boopathy et al., 2017).

Sensing and Analytical Applications

• Research on the synthesis and characterization of naphthoquinone-based chemosensors demonstrates their potential for selective detection of transition metal ions, which is crucial in environmental and analytical chemistry (Gosavi-Mirkute et al., 2017).